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Compound of Interest

Compound Name: EPZ004777 hydrochloride

Cat. No.: B10800353

For researchers, scientists, and drug development professionals working with EPZ004777
hydrochloride, a potent and selective DOTL1L inhibitor, adherence to strict safety and handling
protocols is paramount to ensure personal safety and experimental integrity.[1] While some
safety data sheets (SDS) may classify this compound as non-hazardous, it is prudent to handle
it with a high degree of caution.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling EPZ004777
hydrochloride in both its solid and solution forms.
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PPE Category Item Specification

Double-gloving is
recommended when handling

Hand Protection Nitrile Gloves the solid compound. Gloves
should be changed

immediately if contaminated.[1]

Safety Glasses with Side Must be worn at all times in the

Eye Protection )
Shields laboratory.[1]

Should be fully buttoned with

Body Protection Laboratory Coat ) o
tight-fitting cuffs.[1]
Recommended when weighing
or handling the powdered form
Respiratory Protection N95 or higher-rated respirator outside of a certified chemical

fume hood or ventilated

balance enclosure.[1]

Operational Plan: Step-by-Step Guidance

A systematic workflow is crucial to minimize exposure risk and prevent contamination when
handling EPZ004777 hydrochloride.

1. Receiving and Storage:
e Upon receipt, inspect the shipment for any signs of damage.
e Log the compound into the laboratory inventory.

o Store EPZ004777 hydrochloride at -20°C for up to one year or at -80°C for up to two years
for the stock solution.[2] The storage area should be clearly labeled and designated for
potent compounds.[1]

2. Sample Preparation (Solid Form):

 All handling of the solid, powdered form of EPZ004777 hydrochloride must be conducted
within a certified chemical fume hood or a ventilated balance enclosure to minimize
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inhalation risk.[1]

Decontaminate the work surface before weighing.

Use dedicated spatulas and weighing boats. Disposable items should be discarded as solid
chemical waste immediately after use. Reusable items must be thoroughly decontaminated.

[1]
. Preparation of Stock Solution:

To prepare a stock solution, dissolve the weighed powder in a suitable solvent, such as
Dimethyl Sulfoxide (DMSO).[1]

. Experimental Handling:

When working with solutions containing EPZ004777 hydrochloride, appropriate PPE,
including gloves, a lab coat, and safety glasses, must be worn.

Disposal Plan

Proper disposal of EPZ004777 hydrochloride and associated waste is critical to prevent
environmental contamination.

Solid Waste: All disposable materials that have come into contact with the compound (e.g.,
weighing boats, pipette tips, gloves, bench paper) must be collected in a designated, sealed,
and clearly labeled hazardous chemical waste container.[1]

Liquid Waste: Unused stock solutions and experimental media containing EPZ004777
hydrochloride must be collected in a designated, sealed, and clearly labeled hazardous
liquid chemical waste container. Do not dispose of any liquid waste down the drain.[1]

Empty Vials: Empty vials that contained the solid compound or stock solutions should be
triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste.
The rinsed vials can then be disposed of as solid waste.[1]

Waste Pickup: Follow your institution's established procedures for the pickup and disposal of
hazardous chemical waste.
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EPZ004777 Hydrochloride Handling Workflow

EPZ004777 Hydrochloride Handling Workflow
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Caption: Workflow for the safe handling of EPZ004777 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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